Cas no 69868-06-0 (Pentadecanoic acid,2-ethyl-)

• Product Name: Pentadecanoic acid,2-ethyl-
• CAS No: 69868-06-0
• MF: C₁₇H₃₄O₂
• MW: 270.450665950775
• CID: 514721
• PubChem ID: 112165
• Update Time: 2025-04-19

Pentadecanoic acid,2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Pentadecanoic acid,2-ethyl-
• 2-ethylpentadecanoic acid
• EINECS 274-168-0
• Pentadecanoic acid, 2-ethyl-
• 69868-06-0
• SCHEMBL1645242
• DTXSID60867853
• 2-Athyl-pentadecansaure
• NS00061468

• Inchi： 1S/C17H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16(4-2)17(18)19/h16H,3-15H2,1-2H3,(H,18,19)
• InChI Key： YLHTWBSSXRGRNF-UHFFFAOYSA-N
• SMILES： OC(C(CC)CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 270.25602
• Monoisotopic Mass: 270.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.8791 (rough estimate)
• Boiling Point: 358.05°C (estimate)
• Flash Point: 216.6°C
• Refractive Index: 1.4396 (estimate)
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids